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Compound of Interest

Compound Name: Adipoyl-d8 chloride

Cat. No.: B1287797

An In-depth Technical Guide to Adipoyl-d8
Chloride

This technical guide offers a comprehensive overview of the structural and molecular properties
of Adipoyl-d8 chloride, designed for researchers, scientists, and professionals in the field of
drug development.

Quantitative Data Summary

For ease of comparison and quick reference, the fundamental quantitative data for Adipoyl-d8
chloride are presented in the table below.

Property Value Source
Molecular Formula CeCl2DsO2 [1]
Molecular Weight 191.08 [1]

CAS Number 284487-62-3 [1]
Linear Formula CIOC(CDz2)sCOCI

Structural Details
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Adipoyl-d8 chloride is the deuterated analogue of Adipoyl chloride, where the eight hydrogen
atoms on the butane chain have been substituted with deuterium atoms. This isotopic labeling
renders it a valuable tool in various scientific applications, including its use as an internal
standard in mass spectrometry and in the synthesis of deuterated polymers for mechanistic
and degradation studies.

Adipoyl-d8 chloride

/|

/
\

Click to download full resolution via product page

Caption: Chemical structure of Adipoyl-d8 chloride.

Experimental Protocols

The experimental application of Adipoyl-d8 chloride is highly dependent on the specific
research context. A representative experimental workflow for its use in the synthesis of a
deuterated polyamide is provided below.
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Prepare separate solutions of
Hexamethylenediamine and
Adipoyl-d8 chloride

Slowly add Adipoyl-d8 chloride
solution to the diamine solution
with vigorous stirring

Allow the interfacial
polymerization to proceed

Isolate the resulting
deuterated polyamide film

Wash the polymer with
appropriate solvents to remove
unreacted monomers and byproducts

Dry the purified polymer
under vacuum

Click to download full resolution via product page

Caption: A generalized workflow for laboratory-scale synthesis of a deuterated polyamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Adipoyl-d8 chloride structural formula and molecular
weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287797#adipoyl-d8-chloride-structural-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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